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Compound of Interest

Compound Name: Cyclononane

Cat. No.: B1620106

For Researchers, Scientists, and Drug Development Professionals

Cyclononane is a nine-membered alicyclic hydrocarbon that serves as a fundamental scaffold
in organic chemistry. As a medium-sized ring, its unique conformational landscape,
characterized by a balance of angle and transannular strain, makes it an intriguing subject for
stereochemical analysis and a valuable building block in the synthesis of more complex
molecules. This guide provides a concise technical overview of cyclononane, focusing on its
nomenclature, key physicochemical data, and a detailed experimental protocol relevant to
synthetic applications.

Nomenclature and Chemical Identification

The systematic naming and identification of chemical compounds are crucial for unambiguous
scientific communication. Cyclononane is identified by a set of standardized names and
numbers.

The universally recognized IUPAC name for this cycloalkane is simply cyclononane.[1] Its
Chemical Abstracts Service (CAS) Registry Number is 293-55-0.[1][2] This unique numerical
identifier is essential for database searches and regulatory compliance.

Physicochemical and Structural Data
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Quantitative data for cyclononane is critical for its application in experimental and
computational chemistry. The following table summarizes its key properties. Medium-sized
rings like cyclononane do not adopt simple planar or perfectly staggered conformations (like
cyclohexane's chair) due to a combination of angle strain (deviation from the ideal 109.5° sp?
bond angle) and torsional strain from eclipsed C-H bonds.[3][4][5] Instead, cyclononane exists
as a mixture of several rapidly interconverting, energetically similar twisted boat-chair and twist-
chair-chair conformations.

Property Value Citation(s)
CAS Registry Number 293-55-0 [11[2]
Molecular Formula CoHis [1112]
Molecular Weight 126.24 g/mol [1][2]
Melting Point 11°C [2]

Boiling Point 169.42 °C (rough estimate) [2]

Density 0.8463 g/cm? [2]
Refractive Index 1.4644 [2]

_ _ Moderate (characteristic of
Ring Strain _ _ _ [31[4]
medium-sized rings)

Experimental Protocols: Synthesis of
Cyclononanamine

For professionals in drug development, the functionalization of cycloalkane scaffolds is of
paramount importance. The conversion of a cyclononanone (a ketone derivative of
cyclononane) to cyclononanamine is a key transformation. The following protocol details the
synthesis of cyclononanamine via reductive amination using catalytic hydrogenation.[6]

Protocol: Reductive Amination of Cyclononanone via
Catalytic Hydrogenation|[6]
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This method involves the direct reaction of cyclononanone with ammonia in the presence of a
reducing agent and a catalyst. It is a high-yield, one-pot procedure suitable for large-scale
synthesis.

Materials and Equipment:

e Cyclononanone (1 mole)

e Ammonia in methanol (7 M solution, 5 equivalents)

o Raney Nickel (5% by weight of cyclononanone)

o High-pressure autoclave

o Nitrogen gas supply

e Hydrogen gas supply

« Filtration apparatus

 Rotary evaporator

 Diethyl ether (or other suitable organic solvent)

e Anhydrous sodium sulfate

o Standard laboratory glassware

Procedure:

o Charging the Autoclave: Charge the high-pressure autoclave with cyclononanone (1 mole),
the 7 M solution of ammonia in methanol (5 equivalents), and Raney Nickel catalyst (5% by
weight of the cyclononanone).

e Sealing and Purging: Seal the autoclave securely. Purge the vessel with nitrogen gas to
remove any residual air.

» Hydrogenation: Pressurize the autoclave with hydrogen gas to a pressure of 50-100 atm.
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e Reaction: Heat the reaction mixture to a temperature between 80-120 °C with vigorous
stirring. Maintain these conditions for 4-12 hours.

o Cooling and Depressurization: After the reaction period, cool the autoclave to room
temperature. Carefully and slowly vent the excess hydrogen gas to depressurize the vessel.

» Catalyst Removal: Remove the Raney Nickel catalyst from the reaction mixture by filtration.

o Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol
and excess ammonia.

o Extraction and Workup: Dissolve the resulting residue in a suitable organic solvent, such as
diethyl ether. Wash the organic solution with water.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter to
remove the drying agent, and concentrate the filtrate on a rotary evaporator to yield the
crude cyclononanamine.

 Purification: If necessary, further purify the cyclononanamine by distillation under reduced
pressure.

Workflow and Pathway Visualization

To better illustrate the experimental process, the following diagram outlines the logical flow of
the reductive amination protocol.
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Reactants & Catalyst

Cyclononanone |— Ammonia in Methanol — Raney Nickel
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Workflow for the Reductive Amination of Cyclononanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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